Cas no 41125-67-1 (1,5-Dimethyl-1,2-dihydro-3H-1,2,4-triazole-3-thione)

• Product Name: 1,5-Dimethyl-1,2-dihydro-3H-1,2,4-triazole-3-thione
• CAS No: 41125-67-1
• MF: C₄H₇N₃S
• MW: 129.183478593826
• CID: 2826686
• PubChem ID: 15374903
• Update Time: 2025-04-21

1,5-Dimethyl-1,2-dihydro-3H-1,2,4-triazole-3-thione Chemical and Physical Properties

Names and Identifiers

• DTXSID10572142
• 1,5-Dimethyl-1,2-dihydro-3H-1,2,4-triazole-3-thione
• SCHEMBL11521719
• 41125-67-1

• Inchi： 1S/C4H7N3S/c1-3-5-4(8)6-7(3)2/h1-2H3,(H,6,8)
• InChI Key： WSAIKWBIEKCYFN-UHFFFAOYSA-N
• SMILES： S=C1N=C(C)N(C)N1

Computed Properties

• Exact Mass: 129.03606841Da
• Monoisotopic Mass: 129.03606841Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.7Ų